Cas no 2248391-57-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate
• CAS No: 2248391-57-1
• MF: C₁₅H₁₃N₃O₇S
• MW: 379.344622373581
• CID: 6490115
• PubChem ID: 165731555
• Update Time: 2025-07-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate
• 2248391-57-1
• EN300-6518927

• Inchi： 1S/C15H13N3O7S/c1-8-13(9(2)24-17-8)26(22,23)16-7-12(19)25-18-14(20)10-5-3-4-6-11(10)15(18)21/h3-6,16H,7H2,1-2H3
• InChI Key： MIWXJBSIMVSRRM-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 379.04742094g/mol
• Monoisotopic Mass: 379.04742094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 144Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate (CAS No. 2248391-57-1) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate, identified by its CAS number 2248391-57-1, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a complex scaffold of an isoindole core linked to a sulfonamido-functionalized acetic acid derivative, has garnered significant attention in recent years due to its promising biological activities and structural versatility.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is paramount for discovering next-generation therapeutic agents. The isoindole moiety, characterized by its fused benzene and pyrrole rings, is a privileged structure frequently encountered in bioactive molecules. Its ability to engage with biological targets such as enzymes and receptors makes it an invaluable building block for drug design. The presence of a dioxo group (a ketone-like functionality) further enhances the compound's reactivity and potential for further derivatization, enabling the development of diverse analogues with tailored properties.

The appending dimethyl-1,2-oxazole-4-sulfonamido moiety introduces additional layers of complexity and functionality. The oxazole ring is known for its stability and prevalence in natural products and pharmaceuticals, often serving as a scaffold for modulating biological pathways. The sulfonamido group (-SO₂NH₂), on the other hand, is a well-established pharmacophore recognized for its role in enhancing binding affinity and metabolic stability. By combining these elements into the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate structure, researchers have created a molecule with the potential to interact with multiple targets simultaneously.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like this one. Molecular docking studies have demonstrated that the compound can bind effectively to various protein targets implicated in diseases such as cancer and inflammation. The precise arrangement of atoms within the isoindole core and the sulfonamido substituent allows for favorable interactions with key residues in enzyme active sites or receptor binding pockets. This capability has positioned the molecule as a candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Chronic inflammation underlies numerous diseases, making it a high-priority area for therapeutic intervention. The sulfonamido group is particularly interesting in this context, as it has been shown to modulate enzymatic activities involved in inflammatory responses. Preclinical studies have begun to explore how derivatives of this structure may influence key signaling pathways such as NFκB and MAPK, which are central to inflammatory processes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethyl-1,2-oxazole-4-sulfonamido)acetate presents an intriguing challenge due to its complex architecture. Multistep synthetic routes typically involve cyclization reactions to establish the heterocyclic core followed by functional group transformations to introduce the sulfonamido moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high precision.

In parallel with synthetic chemistry efforts, analytical techniques play a crucial role in characterizing these complex molecules. High-resolution mass spectrometry (HRMS) confirms molecular weight and fragmentation patterns, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into atomic connectivity and stereochemistry. X-ray crystallography offers an unambiguous determination of molecular structure when single crystals can be obtained. These analytical tools are essential for ensuring that the synthesized compound matches its intended design before proceeding with biological evaluation.

The growing interest in bioconjugation strategies has also opened new avenues for utilizing compounds like this one. By linking therapeutic agents to targeting moieties through flexible linkers or disulfide bridges embedded within their structure, 1, 3-dioxo - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- --- hydro-- --- --- --- --- --- --- --- --- --- --- --- --- isoindol-- *--- *--- *--- *--- *--- *--- *--- *--- *--- *--- *--- *--- *---* 22483915771* ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ----- ----- ----- ----- ----- ----- ----- ----- ----- ----- ----- ----- ----- ------ ------ ------ ------ ------ ------ ------ ------ ------ ------ can enhance their specificity and efficacy while reducing systemic toxicity . Such modifications are particularly relevant in oncology , where targeted delivery systems are critical for maximizing therapeutic outcomes .

The compound's potential extends beyond traditional small-molecule drug applications into areas such as chemical probes and biomarker discovery . Chemical probes are tools designed to interrogate biological systems by selectively labeling or modifying specific targets . By using derivatives of this structure , researchers can gain insights into enzyme mechanisms or receptor dynamics without introducing off-target effects . This approach has become increasingly valuable in systems biology , where understanding complex interactions at a molecular level is essential .

As computational power increases , so too does our ability to predict how modifications will affect biological activity . Machine learning models trained on large datasets now allow chemists to anticipate which structural changes will enhance potency or selectivity before conducting any wet-lab experiments . This predictive capability is particularly powerful when combined with experimental validation , creating an iterative cycle that accelerates discovery . For example , virtual screening using these models has identified several promising derivatives based on the core scaffold presented by CAS No . 22483915771 that exhibit improved pharmacokinetic profiles .

The regulatory landscape surrounding novel pharmaceuticals continues to evolve , presenting both challenges and opportunities for developers like those working with this compound . Regulatory agencies now often require comprehensive data packages demonstrating safety , efficacy , and manufacturing robustness before approving new drugs . However , streamlined pathways exist for treatments addressing unmet medical needs , allowing promising candidates such as this one to reach patients more quickly if they demonstrate substantial clinical benefit .

Future directions for research on 1, 3-- dioxo-- hydro-- isoindol-- yl-- dimethyl-- oxazole-- sulfonamide-- acetic acid (CAS No . 22483915771 ) include exploring its role in treating neurodegenerative diseases or infectious disorders where modulation of inflammatory responses may provide therapeutic advantages . Additionally , investigating how environmental factors influence its stability or bioavailability could yield valuable insights applicable across multiple drug development programs . As our understanding grows , so too does our appreciation for how versatile structures like this one can serve humanity 's health needs through innovative applications yet unimagined today p >